Cas no 2638496-49-6 (tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate)
2638496-49-6 structure
Product Name:tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate
CAS No:2638496-49-6
MF:C12H17BrN2O2S
MW:333.244580984116
CID:5618664
PubChem ID:86336577
Update Time:2023-11-27
tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2638496-49-6
- EN300-28295991
- tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
- tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate
-
- Inchi： 1S/C12H17BrN2O2S/c1-12(2,3)17-11(16)14-7-4-5-8-9(6-7)18-10(13)15-8/h7H,4-6H2,1-3H3,(H,14,16)/t7-/m0/s1
- InChI Key： IYHSCTMUOVWIJY-ZETCQYMHSA-N
- SMILES： BrC1=NC2=C(C[C@H](CC2)NC(=O)OC(C)(C)C)S1
Computed Properties
- Exact Mass: 332.01941g/mol
- Monoisotopic Mass: 332.01941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 79.5Ų
tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28295991-1g |
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate |
2638496-49-6 | 1g |
$884.0 | 2023-09-07 | ||
| Enamine | EN300-28295991-5g |
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate |
2638496-49-6 | 5g |
$2566.0 | 2023-09-07 | ||
| Enamine | EN300-28295991-10g |
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate |
2638496-49-6 | 10g |
$3807.0 | 2023-09-07 | ||
| Enamine | EN300-28295991-0.05g |
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate |
2638496-49-6 | 0.05g |
$744.0 | 2023-09-07 | ||
| Enamine | EN300-28295991-0.1g |
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate |
2638496-49-6 | 0.1g |
$779.0 | 2023-09-07 | ||
| Enamine | EN300-28295991-0.25g |
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate |
2638496-49-6 | 0.25g |
$814.0 | 2023-09-07 | ||
| Enamine | EN300-28295991-0.5g |
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate |
2638496-49-6 | 0.5g |
$849.0 | 2023-09-07 | ||
| Enamine | EN300-28295991-1.0g |
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate |
2638496-49-6 | 1g |
$884.0 | 2023-05-24 | ||
| Enamine | EN300-28295991-2.5g |
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate |
2638496-49-6 | 2.5g |
$1735.0 | 2023-09-07 | ||
| Enamine | EN300-28295991-5.0g |
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate |
2638496-49-6 | 5g |
$2566.0 | 2023-05-24 |
tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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